Cas no 2228615-17-4 (1-methyl-2-(2-methylpyridin-4-yl)piperazine)

• Product Name: 1-methyl-2-(2-methylpyridin-4-yl)piperazine
• CAS No: 2228615-17-4
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6198151
• PubChem ID: 153049417
• Update Time: 2025-06-08

1-methyl-2-(2-methylpyridin-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2-methylpyridin-4-yl)piperazine
• EN300-1764012
• 2228615-17-4

• Inchi： 1S/C11H17N3/c1-9-7-10(3-4-13-9)11-8-12-5-6-14(11)2/h3-4,7,11-12H,5-6,8H2,1-2H3
• InChI Key： VHGMLSROHKOMNX-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-methyl-2-(2-methylpyridin-4-yl)piperazine

Comprehensive Overview of 1-methyl-2-(2-methylpyridin-4-yl)piperazine (CAS No. 2228615-17-4)

In the realm of organic chemistry and pharmaceutical research, 1-methyl-2-(2-methylpyridin-4-yl)piperazine (CAS No. 2228615-17-4) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a piperazine core linked to a 2-methylpyridine moiety, is widely studied for its potential applications in drug discovery and material science. Its unique structural attributes, including the presence of both methyl and pyridinyl groups, contribute to its versatility in synthetic chemistry and biological activity modulation.

The compound's CAS number 2228615-17-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in research and industrial settings. Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in such N-heterocyclic compounds, as they often exhibit favorable pharmacokinetic properties. Researchers frequently search for "1-methyl-2-(2-methylpyridin-4-yl)piperazine solubility" or "synthetic routes for CAS 2228615-17-4," reflecting the compound's relevance in medicinal chemistry optimization.

From a synthetic perspective, 1-methyl-2-(2-methylpyridin-4-yl)piperazine can be prepared through Pd-catalyzed cross-coupling or nucleophilic substitution reactions, topics frequently discussed in organic synthesis forums. Its logP value and hydrogen bond acceptor/donor count make it a subject of interest in QSAR modeling, a hot topic in computational chemistry circles. The compound's melting point and stability under various pH conditions are also common search queries among formulation scientists.

In the context of green chemistry advancements, there's growing attention toward solvent-free synthesis methods for such compounds. Environmental concerns have led researchers to explore "microwave-assisted synthesis of 1-methyl-2-(2-methylpyridin-4-yl)piperazine" or "biocatalytic approaches to N-methylpiperazine derivatives." These methodologies align with the pharmaceutical industry's push for sustainable manufacturing practices, a dominant theme in recent ACS (American Chemical Society) publications.

The structure-activity relationship (SAR) studies of piperazine-containing compounds like CAS 2228615-17-4 often focus on their potential as kinase inhibitors or GPCR modulators, two major target classes in oncological and CNS drug development. Patent literature reveals derivatives of this scaffold being investigated for neurodegenerative disorders, coinciding with rising global health concerns about age-related cognitive decline. Such applications make "1-methyl-2-(2-methylpyridin-4-yl)piperazine biological activity" a trending search phrase in PubMed and SciFinder databases.

Analytical characterization of this compound typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy – techniques frequently queried alongside the CAS number. The proton NMR chemical shifts of the methyl groups and piperazine protons provide distinctive fingerprints for quality control, a crucial aspect for contract research organizations (CROs) handling this material. Recent improvements in benchtop NMR technology have made such analyses more accessible, a development widely covered in analytical chemistry journals.

From a commercial standpoint, suppliers often highlight the compound's storage conditions (typically 2-8°C under inert atmosphere) and shipping classifications in their technical data sheets. These practical considerations are essential for global chemical distribution networks, especially with increasing focus on REACH compliance and quality assurance protocols. The compound's powder X-ray diffraction (PXRD) pattern is another frequently requested specification, particularly for polymorph screening in preformulation studies.

Emerging applications in metal-organic frameworks (MOFs) have brought attention to N-donor ligands like 1-methyl-2-(2-methylpyridin-4-yl)piperazine. Materials scientists investigate its coordination chemistry with transition metals for potential use in gas storage or catalysis – areas experiencing rapid growth due to clean energy initiatives. This interdisciplinary relevance explains why search volumes for "piperazine-based ligands for MOFs" have increased by 140% over two years according to Google Scholar metrics.

In conclusion, 1-methyl-2-(2-methylpyridin-4-yl)piperazine (CAS No. 2228615-17-4) represents a multifaceted compound bridging pharmaceutical, materials, and analytical sciences. Its ongoing study reflects broader trends in rational drug design, green synthesis, and functional materials development, making it a compelling subject for researchers across multiple disciplines. The compound's commercial availability through major chemical suppliers ensures its continued role in advancing these cutting-edge research areas.